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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B192856

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential guidance on the
personal protective equipment (PPE), handling procedures, and disposal of Canagliflozin.

Canagliflozin is classified as a hazardous substance that can cause serious eye damage and
is suspected of damaging fertility or the unborn child.[1][2][3] It may also be harmful if
swallowed.[3] Adherence to the following safety protocols is crucial to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls
To minimize inhalation exposure and environmental contamination, Canagliflozin should be

handled in a designated area with appropriate engineering controls.

» Ventilation: Always handle Canagliflozin in a chemical fume hood or other approved local
exhaust ventilation system.[1][2][4]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the immediate work area.[1][2][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Canagliflozin to
prevent skin and eye contact, and inhalation.
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» Eye and Face Protection: Wear chemical safety goggles or glasses.[1][2][4][5]
» Skin Protection:

o Gloves: Use chemical-resistant gloves (e.g., nitrile rubber).[1][2][4] Gloves should be
inspected for integrity before each use and changed frequently.

o Protective Clothing: A lab coat or other suitable protective clothing should be worn to
prevent skin contact.[1][2]

o Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-
approved respirator should be used.[2][4][6]

Handling and Storage Procedures

» Handling: Avoid direct contact with the compound.[4][6] Prevent the formation of dust and
aerosols during handling.[1][5] After handling, wash hands thoroughly.[1]

o Storage: Store Canagliflozin in a tightly sealed container in a cool, dry, and well-ventilated
area.[2][5]

Spill and Disposal Management

o Spill Response: In the event of a spill, evacuate the area. Wearing the appropriate PPE,
cover the spill with an absorbent material, and collect it into a suitable container for disposal.
[1][2] Avoid generating dust during cleanup.

o Waste Disposal: Dispose of Canagliflozin waste and contaminated materials through a
licensed chemical disposal company, in accordance with all applicable local, state, and
federal regulations.[2][5] Do not allow the substance to enter drains or waterways.[1][5]

Summary of Safety Data

For quick reference, the following table summarizes the key safety information for handling
Canagliflozin.
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Parameter Recommendation Source

Causes serious eye damage,
) Suspected of damaging fertility
Primary Hazards _ , [1](2][3]
or the unborn child, Harmful if

swallowed.

Chemical fume hood or local
Engineering Controls exhaust ventilation, Safety [1][2][4]
shower, Eyewash station.

) Chemical safety goggles or
Eye Protection [1112][4115]
glasses.

) Chemical-resistant gloves
Hand Protection N [11[2][4]
(e.g., nitrile rubber).

_ _ Lab coat or other protective
Protective Clothing _ [1][2]
clothing.

NIOSH/MSHA-approved

Respiratory Protection respirator (when dust may be [2][41[6]
generated).
Occupational Exposure Limit Not established. [11[7118]

Experimental Protocols

While specific experimental protocols involving Canagliflozin will vary, the handling procedures
outlined above should be integrated into any standard operating procedure.

General Weighing and Solution Preparation Protocol:

» Preparation: Before starting, ensure the chemical fume hood is operational and all necessary
PPE is donned correctly.

e Weighing:

o Perform all weighing operations within the chemical fume hood.
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o Use a tared weigh boat or paper.
o Handle the container of Canagliflozin with care to avoid generating airborne dust.

o Close the primary container immediately after dispensing the required amount.

e Dissolving:
o Add the solvent to the vessel containing the weighed Canagliflozin within the fume hood.
o Ensure the vessel is capped or covered during dissolution to prevent aerosol generation.
e Cleanup:

o Wipe down the balance and surrounding surfaces within the fume hood with a damp cloth
to remove any residual particles.

o Dispose of all contaminated materials (weigh boats, wipes, gloves) as hazardous waste
according to institutional guidelines.

Workflow for Safe Handling of Canagliflozin
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Caption: Workflow for the safe handling of Canagliflozin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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